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Compound of Interest

Compound Name: Decylsuccinic anhydride

Cat. No.: B102454 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Decylsuccinic anhydride, including detailed operational and disposal plans. By

offering procedural, step-by-step guidance, this document aims to be a preferred source for

laboratory safety and chemical handling information, building trust by providing value beyond

the product itself.

Essential Safety Information at a Glance
Decylsuccinic anhydride is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation.[1] Adherence to proper personal protective

equipment (PPE) protocols and emergency procedures is crucial to minimize risk.

Parameter Value Reference

Appearance Light Yellow Liquid [2]

Oral LD50 (Rat) 2550 mg/kg [1]

Dermal LD50 (Rabbit) 6200 mg/kg [1]

Flash Point 167 °C [2]
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Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Decylsuccinic anhydride, a comprehensive PPE strategy is non-negotiable.

The following equipment is mandatory to ensure personal safety.

Eye and Face Protection:
Requirement: Tightly sealed safety goggles or safety glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards are essential to protect against splashes and vapors.

[1][2][3]

Skin Protection:
Gloves: Wear suitable chemical-resistant gloves (e.g., rubber or PVC gloves).[1] It is crucial

to inspect gloves for any signs of degradation or perforation before use.[3] The exact

breakthrough time of the glove material should be confirmed with the manufacturer.[1]

Protective Clothing: A lab coat or other protective work clothing is required to prevent skin

contact.[1] For scenarios with a higher risk of exposure, fire/flame resistant and impervious

clothing should be worn.[3]

Respiratory Protection:
Standard Operations: In well-ventilated areas, a respiratory filter device (Filter P2) may be

sufficient for brief exposure or low concentrations.[1][2]

Intensive or Prolonged Exposure: In cases of intensive or longer exposure, or in poorly

ventilated areas, a self-contained breathing apparatus (SCBA) is necessary.[2] If exposure

limits are exceeded or irritation is experienced, a full-face respirator should be used.[3]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Decylsuccinic anhydride from receipt to disposal is critical

for maintaining a safe laboratory environment.
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Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store the container in a dry, cool, and well-ventilated place, away from foodstuffs, beverages,

and feed.[2][3]

Keep the container tightly sealed when not in use.[2]

Handling and Use:
All handling should be conducted in a well-ventilated area, preferably under a chemical fume

hood.[4]

Avoid direct contact with skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly before breaks and at the end of work.[1][2]

Immediately remove any soiled or contaminated clothing.[1][2]

Disposal Plan:
Decylsuccinic anhydride and its container must be disposed of as hazardous waste.[1]

Collect waste material in a suitable, closed container and arrange for disposal by a licensed

professional waste disposal service.[3]

Do not allow the chemical to enter sewers or surface and ground water.[1]

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2]

Emergency Response: Immediate Actions for
Exposure and Spills
In the event of an emergency, a swift and informed response is vital.
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First Aid Measures:
Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and shoes.[4] If skin irritation occurs, seek medical advice.

Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide artificial respiration.

[2] Keep the person warm and at rest.[2] Seek medical attention if symptoms persist.[2]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Call a doctor or Poison

Control Center immediately.[2][3]

Spill Management:
Small Spills:

Ensure adequate ventilation.[1][2]

Absorb the spill with inert material such as sand, diatomite, acid binders, or universal

binders.[1][2]

Place the absorbed material into a suitable container for disposal.[2]

Large Spills:

Evacuate the area.[3]

Wear appropriate personal protective equipment.[1][3]

If it is safe to do so, stop the leak.[2]

Contain the spill using sand or earth.[2]

Prevent the spill from entering drains or waterways.[1]
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Collect the spilled material and any contaminated soil or water for disposal as hazardous

waste.[2]

Visualizing Safety: Procedural Flowcharts
To further clarify the handling and emergency procedures, the following diagrams illustrate the

logical flow of actions.
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Caption: A flowchart for the safe handling of Decylsuccinic anhydride.

Emergency Response for Decylsuccinic Anhydride Incidents
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Caption: Emergency procedures for Decylsuccinic anhydride incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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